Cas no 1803591-88-9 (5-Cyano-2-methylfuran-3-carboxylic acid)

• Product Name: 5-Cyano-2-methylfuran-3-carboxylic acid
• CAS No: 1803591-88-9
• MF: C₇H₅NO₃
• MW: 151.119501829147
• MDL: MFCD28145248
• CID: 4616857
• PubChem ID: 91654376
• Update Time: 2023-08-10

5-Cyano-2-methylfuran-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-cyano-2-methylfuran-3-carboxylic acid
• Z1973465555
• 5-Cyano-2-methylfuran-3-carboxylic acid

• MDL： MFCD28145248
• Inchi： 1S/C7H5NO3/c1-4-6(7(9)10)2-5(3-8)11-4/h2H,1H3,(H,9,10)
• InChI Key： NPMCBFHWZXNIBQ-UHFFFAOYSA-N
• SMILES： O1C(C#N)=CC(C(=O)O)=C1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 217
• XLogP3: 1
• Topological Polar Surface Area: 74.2

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 318.4±42.0 °C at 760 mmHg
• Flash Point: 146.3±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

5-Cyano-2-methylfuran-3-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids